Cas no 13428-61-0 (2-Pyrimidinamine,4,5,6-trimethoxy-)

• Product Name: 2-Pyrimidinamine,4,5,6-trimethoxy-
• CAS No: 13428-61-0
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 119571
• PubChem ID: 76851347
• Update Time: 2025-04-18

2-Pyrimidinamine,4,5,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,4,5,6-trimethoxy-
• Pyrimidine, 2-amino-4,5,6-trimethoxy- (6CI,8CI)
• 4,5,6-Trimethoxypyrimidin-2-amine
• 13428-61-0

• Inchi： 1S/C7H11N3O3/c1-11-4-5(12-2)9-7(8)10-6(4)13-3/h1-3H3,(H2,8,9,10)
• InChI Key： CVVDMAZLUHAOIC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(N=C(N)N=C1OC)OC

Computed Properties

• Exact Mass: 185.08013
• Monoisotopic Mass: 185.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.5A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 79.49